2-bromo-6-fluoro-4-formylbenzoic acid

• CAS RN: 2384847-40-7
• Molecular Formula: C8H4BrFO3
• Molecular Weight: 247

Description

2-Bromo-6-fluoro-4-formylbenzoic acid (BFBA) is an important organic compound used in a variety of scientific research applications. It is a colorless, crystalline solid with a molecular formula of C8H5BrFO2. BFBA is a versatile reagent with a wide range of applications in organic synthesis and medicinal chemistry. BFBA has been used in the synthesis of pharmaceuticals, natural products, and other organic compounds. It has also been used in the synthesis of compounds for use in medical imaging, drug delivery, and other biomedical applications. In addition, BFBA has been used in the synthesis of compounds for use in materials science, nanotechnology, and other engineering applications.

Scientific Research Applications

2-bromo-6-fluoro-4-formylbenzoic acid has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, natural products, and other organic compounds. In addition, 2-bromo-6-fluoro-4-formylbenzoic acid has been used in the synthesis of compounds for use in medical imaging, drug delivery, and other biomedical applications. 2-bromo-6-fluoro-4-formylbenzoic acid has also been used in the synthesis of compounds for use in materials science, nanotechnology, and other engineering applications.

Mechanism of Action

The mechanism of action of 2-bromo-6-fluoro-4-formylbenzoic acid is not fully understood. However, it is known that 2-bromo-6-fluoro-4-formylbenzoic acid can act as a nucleophilic reagent in organic synthesis, and can be used to form carbon-carbon bonds. Additionally, 2-bromo-6-fluoro-4-formylbenzoic acid can be used to form carbon-heteroatom bonds, such as carbon-oxygen and carbon-nitrogen bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-bromo-6-fluoro-4-formylbenzoic acid are not well understood. However, it is known that 2-bromo-6-fluoro-4-formylbenzoic acid can act as a nucleophilic reagent in organic synthesis, and can be used to form carbon-carbon bonds. Additionally, 2-bromo-6-fluoro-4-formylbenzoic acid can be used to form carbon-heteroatom bonds, such as carbon-oxygen and carbon-nitrogen bonds.

Advantages and Limitations for Lab Experiments

Advantages of using 2-bromo-6-fluoro-4-formylbenzoic acid in lab experiments include its versatility in organic synthesis, its low cost, and its availability. Additionally, 2-bromo-6-fluoro-4-formylbenzoic acid is relatively easy to handle, and does not require special handling or storage precautions.
Limitations of using 2-bromo-6-fluoro-4-formylbenzoic acid in lab experiments include its instability in the presence of strong acids and bases, and its potential to react with other compounds. Additionally, 2-bromo-6-fluoro-4-formylbenzoic acid can react with some metals, such as aluminum and zinc, and should be handled with care in order to avoid contamination.

Future Directions

For research involving 2-bromo-6-fluoro-4-formylbenzoic acid include further investigation into its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research into the synthesis of compounds for use in medical imaging, drug delivery, and other biomedical applications is warranted. Additionally, further research into the use of 2-bromo-6-fluoro-4-formylbenzoic acid in materials science, nanotechnology, and other engineering applications is warranted.

Synthesis Methods

2-bromo-6-fluoro-4-formylbenzoic acid can be synthesized via a variety of methods. One method involves the reaction of 2-bromo-6-fluorobenzoic acid with formic acid. This reaction is conducted in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid, and yields 2-bromo-6-fluoro-4-formylbenzoic acid as the product. Another method involves the reaction of 2-bromo-6-fluorobenzoic acid with sodium formate in the presence of an acid catalyst. This reaction yields 2-bromo-6-fluoro-4-formylbenzoic acid as the product.